2-Amino-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride

• IUPAC Name: 2-amino-1-(4-methylpiperazin-1-yl)propan-1-one;hydrochloride
• InChI: InChI=1S/C8H17N3O.ClH/c1-7(9)8(12)11-5-3-10(2)4-6-11;/h7H,3-6,9H2,1-2H3;1H
• InChI Key: VRNCOJRTSKSYCV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C)N.Cl
• Molecular Formula: C8H18ClN3O
• Molecular Weight: 207.70 g/mol

Description

2-Amino-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride, also known as 4-methyl-1-(2-piperazinyl)-1-propanone hydrochloride, is an organic compound with a molecular weight of 260.71 g/mol. It is a synthetic chemical compound that has a variety of uses in the scientific and medical fields. The compound is a white crystalline solid with a melting point of 218-220 °C and is soluble in water and ethanol. It is a derivative of piperazine, a cyclic compound found in many plants, and is used in the synthesis of other compounds.

Scientific Research Applications

Anti-Mycobacterial Activity

Piperazine and its derivatives, like 2-Amino-1-(4-methyl-1-piperazinyl)-1-propanone hydrochloride, have been extensively studied for their anti-mycobacterial properties, especially against Mycobacterium tuberculosis (MTB). Studies have highlighted the significance of piperazine as a vital building block in potent anti-TB molecules. Piperazine-based compounds have displayed activity against multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains of MTB. These findings support the potential of such compounds in developing safer, selective, and cost-effective anti-mycobacterial agents, underlining the importance of their structure-activity relationship (SAR) for medicinal chemists (Girase et al., 2020).

Versatile Therapeutic Applications

The piperazine moiety is a crucial element in the rational design of drugs due to its presence in a wide range of therapeutic agents. Piperazine derivatives have been used in various therapeutic applications, including antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory, and imaging agents. Subtle modifications to the substitution pattern on the piperazine nucleus have resulted in significant differences in the medicinal potential of the resultant molecules. This versatility highlights the broad potential of piperazine-based molecules in drug discovery and their role as a flexible building block for drug-like elements (Rathi et al., 2016).

Cancer Therapy

Certain piperazine derivatives have shown promising results in cancer therapy. Specifically, 2-Amino-2-[2-(4-octylphenyl)]-1,3-propanediol hydrochloride (FTY720) has demonstrated preclinical antitumor efficacy in several cancer models. Interestingly, the cytotoxic effect of FTY720 does not require phosphorylation, indicating the involvement of S1PR-independent mechanisms, which are different from its immunosuppressive property. This insight is crucial for understanding the molecular targets of the unphosphorylated form of FTY720 in cancer therapy (Zhang et al., 2013).